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Tofimilast Development Status

Based on the search results, Tofimilast was an inhaled Phosphodiesterase-4 (PDE4) inhibitor investigated for

asthma and Chronic Obstructive Pulmonary Disease (COPD) [1]. Its development has been discontinued

after Phase II clinical trials [1].

The available information indicates that Tofimilast, along with several other inhaled PDE4 inhibitors, failed

in clinical development due to a combination of "modest potency" and a lack of demonstrated efficacy in

Phase II trials [1].

The PDE4 Inhibition Pathway

Although specific biomarker data for Tofimilast is unavailable, its intended mechanism of action was

through PDE4 inhibition. The following diagram visualizes this general signaling pathway, which is relevant

for this class of drugs.
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Simplified cAMP Pathway Targeted by PDE4 Inhibitors
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Comparison with Other PDE4 Inhibitors

The table below places Tofimilast in context with other key PDE4 inhibitors based on the information found.

Inhibitor
Name

Administration
Development
Status

Reported Reason for Success/Failure

Tofimilast Inhaled Discontinued
(Phase II)

Modest potency; lack of efficacy in Phase II
trials [1]

Roflumilast Oral Approved (for
COPD)

Effective but use limited by systemic side
effects (e.g., nausea, diarrhea) [1]
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Inhibitor
Name

Administration
Development
Status

Reported Reason for Success/Failure

Cilomilast Oral Discontinued

(Phase III)

Dose-limiting adverse events [1]

GSK256066 Inhaled Discontinued

(Phase II)

Likely hampered by a dose-limiting safety

profile [1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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